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Compound of Interest

4-Fluoro-5-methylbenzene-1,2-
Compound Name: o
diamine

Cat. No.: B1339648

An In-depth Technical Guide to the Physical Properties of 4-Fluoro-5-methylbenzene-1,2-
diamine

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-5-methylbenzene-1,2-diamine, targeting researchers, scientists, and professionals in
drug development. The document focuses on presenting quantitative data in a structured
format, detailing relevant experimental methodologies, and providing a logical workflow for
property determination.

Core Physical Properties

4-Fluoro-5-methylbenzene-1,2-diamine, with the CAS number 97389-11-2, is an aromatic
amine containing fluorine and a methyl group on the benzene ring.[1] Its fundamental physical
characteristics are crucial for its application in chemical synthesis and pharmaceutical
research.

Data Presentation

The following table summarizes the key physical properties of 4-Fluoro-5-methylbenzene-1,2-
diamine.
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Property Value Source

Molecular Formula C7H9FN:2 PubChem[1]

Molecular Weight 140.16 g/mol PubChem[1], Sigma-Aldrich
Melting Point 103.00°C - 105.00°C abcr Gute Chemie

Boiling Point No data available

Solubility No data available

Experimental Protocols

While specific experimental protocols for determining the physical properties of 4-Fluoro-5-

methylbenzene-1,2-diamine are not detailed in the available literature, standard

methodologies for organic compounds are applicable. The following sections describe

generalized protocols for determining melting point, boiling point, and solubility.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined with high precision using a

melting point apparatus and capillary tubes.[2][3][4][5][6]

Procedure:

o Sample Preparation: A small amount of the dry, powdered 4-Fluoro-5-methylbenzene-1,2-

diamine is loaded into a capillary tube to a height of 2-3 mm.[4] The tube is then tapped

gently to pack the sample at the bottom.[3][4]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.[4]

o Heating: The sample is heated rapidly to a temperature approximately 10-20°C below the

expected melting point.[3][4] The heating rate is then reduced to about 1-2°C per minute to

ensure accurate determination.[4][6]

o Observation: The sample is observed through a magnifying eyepiece. The melting range is

recorded from the temperature at which the first droplet of liquid is observed to the
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temperature at which the entire sample has melted into a clear liquid.[3][4]

Boiling Point Determination (Micro Reflux Method)

For small quantities of a liquid, the boiling point can be determined using a micro reflux
method.[7]

Procedure:

Sample Preparation: A small volume (a few milliliters) of the substance is placed in a test
tube with a boiling chip.[8]

Apparatus Setup: A thermometer is positioned in the test tube above the liquid surface to
measure the vapor temperature. The apparatus is set up for reflux.[7]

Heating: The sample is gently heated.

Observation: The temperature is recorded when the vapor condensation ring is stable and
the temperature on the thermometer remains constant. This temperature is the boiling point.

[8]

Solubility Determination

The solubility of an organic compound can be assessed in various solvents to understand its

polarity and potential for use in different reaction conditions.[9][10][11][12][13]

Procedure:

Sample and Solvent Preparation: A small, measured amount of 4-Fluoro-5-methylbenzene-
1,2-diamine (e.g., 10-30 mg) is placed in a test tube.[12]

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL of water, ethanol, or a
nonpolar solvent like hexane) is added.[10][12]

Observation: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).[11] The
solubility is observed and categorized as soluble, partially soluble, or insoluble.[12] This
process can be repeated with a range of polar and nonpolar solvents to create a solubility
profile.
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Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of a solid organic compound like 4-Fluoro-5-methylbenzene-1,2-
diamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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